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Compound of Interest |

2-Chloroacetohydrazide
Compound Name:
hydrochloride
CAS No.: 868-83-7
Cat. No.: B1584246
- 7

Executive Safety Directive

Stop and Read: 2-Chloroacetohydrazide hydrochloride (CAS: 868-83-7) presents a dual-
hazard profile that often confuses standard safety protocols. It contains an alkylating
chloroacetyl group (potential mutagen) and a hydrazine moiety (reducing agent/toxicant),
stabilized as a hydrochloride salt.

Critical Warning: Do NOT attempt standard hydrazine deactivation protocols (e.g.,
hypochlorite/bleach neutralization) on this compound. The presence of the chlorine atom on the
alpha-carbon makes the reaction unpredictable, potentially generating toxic chloramines or
alkylating vapors.

The Golden Rule: The only validated, safe disposal method for routine laboratory waste of this
compound is High-Temperature Incineration via a licensed hazardous waste vendor. In-lab
chemical neutralization is strongly discouraged due to the risk of generating more hazardous
intermediates.

Physicochemical & Hazard Profile

Understanding the "Why" behind the disposal logic is essential for compliance. This compound
is an acidic salt; its stability depends on maintaining that acidity until destruction.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1584246?utm_src=pdf-interest
https://www.benchchem.com/product/b1584246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Data Operational Implication

Use this for waste manifesting
(not the base CAS).

CAS Number 868-83-7

Contains Nitrogen and
Formula Chlorine; incineration requires

a scrubber.

Hygroscopic. Keep dry to
State White Crystalline Solid prevent hydrolysis and HCI
release.

Incompatible with Bases.
o o Adding base releases the free
Acidity Acidic (HCI salt) o ) -
hydrazine, increasing volatility

and toxicity.

Reacts with DNA/Proteins. Do
Reactivity Alkylating Agent not autoclave (volatilization
risk).

) Standard PPE (Nitrile gloves,
H302 (Harmful if swallowed), )
GHS Hazards safety glasses, lab coat) is
H315, H319
mandatory.

Segregation & Storage Logic (Pre-Disposal)

Before disposal, the waste must be segregated correctly to prevent "accidental chemistry” in
the waste container.

The Segregation Protocol

» No Oxidizers: Never mix with nitric acid, perchlorates, or peroxides. The hydrazine group is a
strong reducing agent; mixing causes hypergolic (violent) combustion.

» No Bases: Do not mix with caustic soda (NaOH) or organic bases. Neutralization liberates
the free base 2-chloroacetohydrazide, which is less stable and more likely to aerosolize.
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* No Aldehydes/Ketones: Reacts to form hydrazones, changing the chemical profile and
potentially altering waste classification.
Visualizing the Segregation Logic
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Figure 1: Segregation logic preventing incompatible waste mixing. Note the critical prohibition
of oxidizers and bases.

Primary Disposal Workflow: The "Lab Pack" Method

This is the industry-standard protocol for researchers. It transfers liability to a licensed
professional immediately.

Step 1: Waste Characterization

e Labeling: Tag the container immediately upon creation.
o Chemical Name: Write "2-Chloroacetohydrazide Hydrochloride".
¢ Hazard Class: Toxic, Corrosive (due to HCI).

» Constituents: If in solution, list the solvent (e.g., "10% in Methanol").
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Step 2: Container Selection

e Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable
but poses a breakage risk.

e Liquid Waste: Use a narrow-mouth HDPE or Glass amber bottle.

e Venting: If the waste was generated from a reaction that might still be off-gassing, use a
vented cap (e.g., Nalgene vented closure) for the first 24 hours.

Step 3: The Lab Pack

Do not pour this waste into a "General Organic" drum (bulking). Instead, "Lab Pack" it:
e Place the primary container into a secondary, transparent bag.
¢ Place this bag into the shipping drum provided by your EHS/Waste Vendor.

e Surround with vermiculite or absorbent material.

Step 4: Vendor Handoff

» Disposal Code: Likely falls under DO03 (Reactive) or generic toxic organic depending on
local EPA interpretation, though often managed as Non-Regulated Hazardous Waste if not
specifically P/U listed, yet treated as hazardous due to toxicity. Consult your local EHS officer
for the specific RCRA code in your region.

» Destruction Method:Incineration (Rotary Kiln) with secondary combustion chamber and acid
gas scrubbing.

Emergency Procedures: Spill Management

Scenario: You have dropped a container of solid 2-Chloroacetohydrazide Hydrochloride.
Protocol:

o Evacuate & Ventilate: Clear the immediate area.[1][2] The dust is an alkylating irritant.

e PPE Upgrade: Wear double nitrile gloves, a P100 respirator (or N95 minimum), and goggles.
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e Dry Clean-Up (Preferred):
o Do not wet the powder (creates acidic corrosive liquid).
o Gently cover the spill with vermiculite or sand to dampen dust generation.
o Scoop carefully into a disposable container using a plastic scoop.
o Wet Clean-Up (Residue only):
o Once the bulk solid is removed, wipe the area with a soap and water solution.
o Do NOT use Bleach.

o Collect all wipes as hazardous waste.

Disposal Decision Matrix
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Figure 2: Decision matrix for routine disposal. Note the intervention point for oxidizer
contamination.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. riskmanagement.nd.edu [riskmanagement.nd.edu]

 To cite this document: BenchChem. [2-Chloroacetohydrazide hydrochloride proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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